
Application Notes and Protocols for Araldite
Embedding: Dehydration and Infiltration

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Araldite

Cat. No.: B8193078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dehydration and infiltration of biological

samples for embedding in Araldite resin, a common procedure in electron microscopy and

other high-resolution imaging techniques. Proper dehydration and complete infiltration are

critical steps for ensuring the structural integrity of the specimen and achieving high-quality

sections for analysis.

I. Introduction
Araldite is an epoxy resin that, upon polymerization, forms a hard, durable block, making it an

excellent embedding medium for the ultra-thin sectioning required for transmission electron

microscopy (TEM). The process involves replacing the water within the tissue with a solvent

that is miscible with the resin, followed by the gradual introduction of the resin itself. This

ensures that the resin thoroughly permeates the tissue, preventing the formation of artifacts

and maintaining the ultrastructure of the cells and tissues.

The choice of dehydration and infiltration schedule can be adapted based on the type and size

of the sample. The following protocols provide standard and alternative procedures to

accommodate various experimental needs.

II. Experimental Protocols
A. Materials
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Araldite Resin Kit Components:

Araldite 502 (or similar epoxy resin)[1][2]

Dodecenyl succinic anhydride (DDSA) - Hardener[1][2]

DMP-30 or Benzyl dimethylamine (BDMA) - Accelerator/Catalyst[1][3]

Dehydrating Agents:

Ethanol (graded series: 50%, 70%, 95%, 100%)[1][2] or Acetone[4]

Transitional Solvent:

Propylene oxide[1][2][3][5] or Acetone[3][4]

General Supplies:

Glass vials with caps

Pipettes

Rotator for agitation

Fume hood

Embedding capsules or molds

Oven for polymerization

B. Preparation of Araldite Resin Mixture

It is highly recommended to use a freshly prepared embedding medium.[1] Prior to mixing,

gently warm the Araldite resin and the hardener (DDSA) to 60°C to reduce their viscosity,

which facilitates thorough mixing.[1][6]

Standard Araldite 502 Mixture:[1]
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Component Volume

Araldite 502 20 ml

DDSA 22 ml

DMP-30* 0.63-0.84 ml

*For improved penetration and stability, BDMA can be used in place of DMP-30 at a volume of

1-1.2 ml.[1] The amount of accelerator can be adjusted to alter the hardness and brittleness of

the final block.[1][2]

C. Protocol 1: Standard Dehydration and Infiltration using Ethanol and Propylene Oxide

This is a widely used protocol suitable for most animal tissues. The use of propylene oxide as a

transitional solvent is recommended as epoxy resins are more soluble in it than in ethanol.[1][2]

[5]

Dehydration Schedule:

Step Reagent Duration
Number of
Changes

1 70% Ethanol 10-20 minutes 1

2 95% Ethanol 10-20 minutes 1

3 100% Ethanol 10-20 minutes 2-3

4 Propylene Oxide 15 minutes 2

Infiltration Schedule:

It is recommended to use a specimen rotator during all infiltration steps to ensure thorough

mixing.[1][4]
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Step Reagent Duration

1
1:1 Propylene Oxide : Araldite

Resin
1 hour to overnight

2 100% Araldite Resin 6-12 hours (or overnight)

3 100% Araldite Resin (fresh) 1-3 hours

D. Protocol 2: Alternative Dehydration and Infiltration using Acetone

Acetone can be used as both a dehydrating agent and a transitional solvent.[3][4] This protocol

is often used for plant tissues or when propylene oxide is to be avoided.[3]

Dehydration Schedule:

Step Reagent Duration
Number of
Changes

1 70% Acetone 10 minutes 1

2 95% Acetone 10 minutes 1

3 100% Acetone 10 minutes 3

Infiltration Schedule:

Step Reagent Duration

1 1:1 Acetone : Araldite Resin 1 hour to overnight

2 100% Araldite Resin 6-12 hours (or overnight)

3 100% Araldite Resin (fresh) 1-3 hours

E. Embedding and Polymerization

Transfer each sample into a dry embedding capsule or mold.
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Fill the capsule with fresh, bubble-free 100% Araldite resin mixture.

Place a label with the sample identification inside the capsule.

Cure the resin in an oven at 60°C for 24-48 hours.[1][6] The exact time may vary depending

on the specific Araldite formulation and desired block hardness.

III. Quantitative Data Summary
The following tables summarize the key quantitative parameters from the described protocols

for easy comparison.

Table 1: Dehydration Schedules

Parameter
Protocol 1
(Ethanol/Propylene Oxide)

Protocol 2 (Acetone)

Primary Dehydrant Ethanol Acetone

Graded Series 70%, 95%, 100% 70%, 95%, 100%

Time per Step 10-20 minutes 10 minutes

Transitional Solvent Propylene Oxide Acetone

Time in Transitional Solvent 2 x 15 minutes (Included in dehydration)

Table 2: Infiltration Schedules

Parameter
Protocol 1
(Ethanol/Propylene Oxide)

Protocol 2 (Acetone)

Initial Infiltration Ratio 1:1 Propylene Oxide : Araldite 1:1 Acetone : Araldite

Initial Infiltration Duration 1 hour to overnight 1 hour to overnight

Pure Resin Infiltration Duration 6-12 hours (or overnight) 6-12 hours (or overnight)

Final Fresh Resin Change Yes, 1-3 hours Yes, 1-3 hours
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Table 3: Polymerization Parameters

Parameter Recommended Value

Temperature 60°C

Duration 24-48 hours

IV. Workflow Diagram
The following diagram illustrates the general workflow for Araldite embedding, from sample

fixation to polymerization.
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Caption: Workflow for Araldite Embedding.
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V. Safety Precautions
Many of the reagents used in these protocols are hazardous. Araldite components, propylene

oxide, and acetone should be handled in a fume hood.[3] Always wear appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety glasses. Propylene oxide is

volatile, highly toxic, and a potential carcinogen.[3] Consult the safety data sheets (SDS) for all

chemicals before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8193078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8193078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

